1-azido-2-fluoro-4-iodobenzene
Overview
Description
1-azido-2-fluoro-4-iodobenzene is a useful research compound. Its molecular formula is C6H3FIN3 and its molecular weight is 263. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-azido-2-fluoro-4-iodobenzene involves the conversion of 2-fluoro-4-iodoaniline to the corresponding diazonium salt, followed by treatment with sodium azide to form the azide derivative.", "Starting Materials": [ "2-fluoro-4-iodoaniline", "Sodium nitrite", "Sodium azide", "Hydrochloric acid", "Sodium hydroxide", "Ice", "Water" ], "Reaction": [ "Dissolve 2-fluoro-4-iodoaniline in hydrochloric acid and cool the solution to 0°C.", "Add a solution of sodium nitrite in water to the above solution and stir for 10 minutes to form the diazonium salt.", "Add a solution of sodium azide in water to the above solution and stir for 30 minutes to form 1-azido-2-fluoro-4-iodobenzene.", "Add sodium hydroxide solution to the reaction mixture to adjust the pH to 8-9.", "Extract the product with dichloromethane and dry over anhydrous sodium sulfate.", "Filter the solution and evaporate the solvent to obtain the desired product." ] } | |
CAS No. |
945559-14-8 |
Molecular Formula |
C6H3FIN3 |
Molecular Weight |
263 |
Purity |
95 |
Origin of Product |
United States |
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